Cas no 74772-78-4 (5-(4-Hydroxybenzyl)thiazolidine-2,4-dione)

• Product Name: 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione
• CAS No: 74772-78-4
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00754499
• CID: 90647
• PubChem ID: 125307410
• Update Time: 2025-06-08

5-(4-Hydroxybenzyl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione
• 5-(4-Hydroxybenzyl)-2,4-thiazolidinedione
• 5-[(4-hydroxyphenyl)methyl]-1,3-thiazolidine-2,4-dione
• 5-(4-HYDROXYBENZYL)-1,3-THIAZOLIDINE-2,4-DIONE
• 5-[(4-Hydroxyphenyl)methyl]-2,4-thiazolidinedione
• 2,4-dioxo-5-[(p-hydroxyphenyl)-methyl]thiazolidine
• 2,4-Thiazolidinedione, 5-[(4-hydroxyphenyl)methyl]-
• Glitazone
• 5-(4-Hydroxybenzyl)thiazolidin-2,4-dione
• NKOHRVBBQISBSB-UHFFFAOYSA-N
• MFCD00754499
• Depyridinyl Abiraterone 3-Acetate 17-Hydrazone
• 5-(4-hydroxybenzyl)-2,4-thiazolidinedione, AldrichCPR
• FT-0669424
• H1299
• AKOS015903570
• DTXSID501270095
• 74772-78-4
• 5-(4-hydroxybenzyl)-thiazolidine-2,4-dione
• AN-584/43510715
• 5-(4-hydroxy-benzyl)thiazolidine-2,4-dione
• UNII-M8U25244KP
• CS-11094
• SY005289
• M8U25244KP
• SCHEMBL623021
• SCHEMBL18174924
• Q27283652
• ZCA77278
• A865803
• U-90441
• Depyridinyl Abiraterone 3-Acetate 17-Hydrazone (1mg/ml in Acetonitrile)
• CS-0067330
• AMY37109
• (3ss)?-3-?(Acetyloxy)?-?androst-?5-?en-?17-?one 17-?hydrazone; Dehydro 3-Acetyl-epiandrosterone Hydrazone; ATA1E
• 5-[(4-Hydroxyphenyl)methyl]-2,4-thiazolidinedione; U 90441;

• MDL： MFCD00754499
• Inchi： 1S/C10H9NO3S/c12-7-3-1-6(2-4-7)5-8-9(13)11-10(14)15-8/h1-4,8,12H,5H2,(H,11,13,14)
• InChI Key： NKOHRVBBQISBSB-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.7

Experimental Properties

• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 471.516 ℃ at 760 mmHg
• PSA: 91.70000
• LogP: 1.61510

5-(4-Hydroxybenzyl)thiazolidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione

Introduction to 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione (CAS No. 74772-78-4)

5-(4-Hydroxybenzyl)thiazolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 74772-78-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidinedione class, a structurally diverse group known for its broad spectrum of biological activities. The presence of both hydroxyl and carbonyl functional groups in its molecular framework contributes to its unique reactivity and potential applications in drug discovery and development.

The molecular structure of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione consists of a thiazolidine ring fused with a benzyl group at the 5-position and two carbonyl groups at the 2- and 4-positions. This arrangement imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents. The hydroxyl substituent at the para position of the benzyl group enhances its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic protocols.

In recent years, 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione has been extensively studied for its potential pharmacological effects. Research has demonstrated that this compound exhibits inhibitory activity against several key enzymes and pathways involved in metabolic disorders, inflammation, and cancer. Its ability to modulate these biological processes makes it a promising candidate for further development into therapeutic drugs.

One of the most compelling areas of research involving 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is its role in modulating glucose metabolism. Studies have shown that this compound can inhibit glucose-6-phosphate dehydrogenase (G6PD), an enzyme critical for maintaining redox balance in cells. By targeting G6PD, 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione may help regulate blood sugar levels, making it a potential candidate for treating diabetes and related metabolic syndromes.

Furthermore, the compound has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Preclinical studies have indicated that 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This effect is attributed to its ability to inhibit nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses.

The anti-cancer potential of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione has also been explored extensively. Research suggests that this compound can induce apoptosis (programmed cell death) in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of cancer cells by blocking key signaling pathways such as the PI3K/Akt/mTOR pathway. These findings position 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione as a promising lead compound for developing novel anticancer therapies.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione. These methods often involve multi-step reactions starting from readily available precursors such as thioamides and aromatic aldehydes. The optimization of these synthetic routes has not only improved yield but also reduced costs, making large-scale production more feasible.

The pharmacokinetic properties of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione are another critical aspect that has been studied. In vivo experiments have revealed that this compound exhibits moderate bioavailability and prolonged half-life upon oral administration. This suggests that it could be suitable for once or twice daily dosing in therapeutic applications. However, further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME), and potential side effects.

One of the challenges associated with developing 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione as a drug is its potential toxicity profile. While preclinical studies have shown no significant adverse effects at tested doses, long-term studies are necessary to assess any delayed or cumulative toxicities. Additionally, formulation development is crucial to enhance drug delivery efficiency and patient compliance.

The future direction of research on 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione includes exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and molecular modeling may also aid in designing derivatives with improved pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the translation of laboratory findings into clinical trials.

In conclusion,5-(4-Hydroxybenzyl)thiazolidine-2,4-dione (CAS No. 74772-78-4) is a versatile compound with significant potential in pharmaceutical applications. Its ability to modulate metabolic pathways, reduce inflammation, and induce apoptosis makes it a valuable scaffold for drug development. With continued research and optimization,5-(4-Hydroxybenzyl)thiazolidine-2,4-dione holds promise as a future therapeutic agent addressing various human health challenges.